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Compound of Interest

Compound Name: ATP (disodium salt hydrate)

Cat. No.: B10831682 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of all laboratory chemicals is paramount. This guide provides immediate safety,

operational, and disposal information for Adenosine 5'-triphosphate, disodium salt hydrate

(ATP), a common laboratory reagent. Adherence to these procedures is critical for maintaining

a safe laboratory environment and ensuring experimental integrity.

Personal Protective Equipment (PPE)
When handling ATP (disodium salt hydrate), appropriate personal protective equipment must

be worn to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE based on Safety Data Sheets (SDS).
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Protection Type Equipment
Standard/Specificati

on
Purpose

Eye/Face Protection

Safety glasses with

side-shields or

goggles

OSHA 29 CFR

1910.133 or European

Standard EN166[1][2]

[3]

To prevent eye

contact with ATP dust

or solutions.

Skin Protection

Chemical-resistant

gloves (e.g., nitrile

rubber)

Inspect gloves prior to

use.

To prevent skin

contact.

Laboratory coat N/A

To protect personal

clothing and skin from

contamination.

Respiratory Protection

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

Required when dusts

are generated or if

irritation is

experienced[3]

To prevent inhalation

of ATP dust.

Operational Plan for Handling ATP
A systematic approach to handling ATP from receipt to disposal is crucial for safety and to

prevent contamination.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][5]

Recommended storage temperature is often refrigerated (2-8°C) or frozen (-20°C).[6][7]

Keep away from strong oxidizing agents and moisture.[1][3]

2. Preparation and Handling:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

powdered form to avoid dust formation.[2][4][5]
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Before handling, ensure all required PPE is correctly worn.

To prepare a solution, slowly add the ATP powder to the solvent to avoid splashing and dust

generation.

Handle in accordance with good industrial hygiene and safety practices.[1][2][4] Wash hands

thoroughly after handling.[6]

3. Accidental Spills:

In case of a spill, ensure the area is well-ventilated.[6]

For solid spills, carefully sweep up the material to avoid creating dust and place it into a

suitable, labeled container for disposal.[1][2][4]

Wipe the spill area with a damp cloth.[6]

Avoid allowing the chemical to enter drains.[1][4][5]

Disposal Plan
Proper disposal of ATP and contaminated materials is essential to prevent environmental

contamination.

Dispose of waste ATP and contaminated materials in accordance with local, regional, and

national hazardous waste regulations.[1]

Waste materials should be placed in a labeled, sealed container.

Do not dispose of ATP down the drain.[1][4][5]

Experimental Workflow: Safe Handling of ATP
The following diagram illustrates a standard workflow for the safe handling of ATP in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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